Cas no 88952-43-6 (1,3-Propanedione, 1-(5-bromo-2-hydroxyphenyl)-3-(3-methoxyphenyl)-)

• Product Name: 1,3-Propanedione, 1-(5-bromo-2-hydroxyphenyl)-3-(3-methoxyphenyl)-
• CAS No: 88952-43-6
• MF: C₁₆H₁₃BrO₄
• MW: 349.176024198532
• CID: 618598
• PubChem ID: 13190842
• Update Time: 2025-04-19

1,3-Propanedione, 1-(5-bromo-2-hydroxyphenyl)-3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(5-bromo-2-hydroxyphenyl)-3-(3-methoxyphenyl)-
• 1-(5-bromo-2-hydroxyphenyl)-3-(3-methoxyphenyl)propane-1,3-dione
• DTXSID50526043
• 88952-43-6

• Inchi： 1S/C16H13BrO4/c1-21-12-4-2-3-10(7-12)15(19)9-16(20)13-8-11(17)5-6-14(13)18/h2-8,18H,9H2,1H3
• InChI Key： FNOHTNTVMPWAPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CC(C1C=CC=C(C=1)OC)=O)=O)O

Computed Properties

• Exact Mass: 347.99972g/mol
• Monoisotopic Mass: 347.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų